Cas no 1806046-15-0 (Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806046-15-0
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4814360
• Update Time: 2025-05-26

Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8F5NO4/c1-2-19-9(18)5-6(8(11)12)16-3-4(7(5)17)20-10(13,14)15/h3,8H,2H2,1H3,(H,16,17)
• InChI Key： CEZHIQIINNVWRI-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(C(=CN1)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 2.6
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

Research Brief on Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806046-15-0)

Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1806046-15-0) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and agrochemical research. This compound, characterized by its unique trifluoromethoxy and difluoromethyl substituents, exhibits promising biological activity, making it a subject of ongoing investigation in the development of novel therapeutic agents and crop protection chemicals.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of more complex molecules. Researchers have explored various synthetic routes to improve yield and purity, with some teams reporting success in multi-step processes that maintain the integrity of the sensitive fluorinated groups. The compound's structural features, including its hydrogen-bonding capabilities and lipophilic character, make it particularly interesting for drug design targeting specific enzyme families.

In pharmacological research, preliminary investigations suggest that derivatives of Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate may exhibit activity against certain kinase enzymes, potentially opening new avenues for cancer treatment. The presence of multiple fluorine atoms in the molecule enhances its metabolic stability and membrane permeability, two critical factors in drug development. Current research is exploring structure-activity relationships to optimize these properties further.

From a chemical biology perspective, this compound serves as a valuable tool for studying fluorine-protein interactions. The trifluoromethoxy group, in particular, has become a focus of interest due to its increasing prevalence in bioactive molecules and its unique electronic properties that can influence molecular recognition events. Several research groups have incorporated this building block into larger molecular frameworks to investigate these effects systematically.

In the agrochemical sector, analogs of this compound have shown promise as potential fungicides and herbicides. The combination of fluorine substituents appears to confer both stability against environmental degradation and enhanced biological activity against plant pathogens. Field trials with related compounds are currently underway at several agricultural research institutions, with preliminary results suggesting good efficacy at relatively low application rates.

Analytical characterization of Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate has been facilitated by advanced techniques including 19F NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into the compound's conformation and electronic structure, information that is crucial for rational drug design. Recent computational studies have complemented these experimental findings, offering predictions about the compound's behavior in biological systems.

Looking forward, research directions for this compound include the development of more efficient synthetic methodologies, expansion of its applications in medicinal chemistry, and further exploration of its mechanism of action in biological systems. The growing interest in fluorinated compounds in both pharmaceutical and agricultural applications suggests that Ethyl 2-(difluoromethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate will remain an important subject of study in the coming years.